n-Benzyl-n-ethylpiperidin-4-amine

• IUPAC Name: N-benzyl-N-ethylpiperidin-4-amine
• InChI: InChI=1S/C14H22N2/c1-2-16(14-8-10-15-11-9-14)12-13-6-4-3-5-7-13/h3-7,14-15H,2,8-12H2,1H3
• InChI Key: AYOMQFAVBBILEJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C2CCNCC2
• Molecular Formula: C14H22N2
• DSSTOX Substance ID: DTXSID00355284
• Molecular Weight: 218.34 g/mol
• CAS RN: 76167-64-1

Description

n-Benzyl-n-ethylpiperidin-4-amine is a compound of interest in various chemical research areas. It is a type of Schiff base, which are products formed from the condensation of an amine with an aldehyde or ketone.

Synthesis Analysis

The synthesis of this compound and related compounds involves condensation reactions. One example is the SiO2-H3PO4 catalyzed solvent-free condensation under microwave irradiation, producing Schiff bases like (E)-N-(substituted benzylidene)-1-benzylpiperidin-4-amines with high yields, more than 85% in some cases (Mayavel et al., 2015).

Molecular Structure Analysis

Detailed structural analysis of these compounds can be performed using various spectroscopic methods. For instance, the X-ray diffraction (XRD) structure of certain derivatives, such as (E)-N-(4-nitrobenzylidene)-1-benzylpiperidin-4-amine, has been established (Mayavel et al., 2015).

Scientific Research Applications

Synthesis of Amines

• Research has shown that n-Benzyl-n-ethylpiperidin-4-amine is involved in the synthesis of various amines, which are key precursors and intermediates in the production of pharmaceuticals, agrochemicals, and biomolecules. Catalytic reductive aminations using molecular hydrogen are particularly significant for cost-effective and sustainable production of diverse amines, including N-methylamines and life science molecules (Murugesan et al., 2020).

Photoredox Catalysis in Aromatic Amination

• Photoredox catalysis has been utilized for aromatic carbon-hydrogen functionalization, a process relevant in pharmaceutical research. This method, involving organic photoredox-based catalysts, facilitates site-selective amination of aromatics with heteroaromatic azoles, integral in drug development (Romero et al., 2015).

C-H Amination Reactions

• A study reported the use of a novel chiral N-mesyloxycarbamate to perform rhodium-catalyzed stereoselective C-H amination reactions, producing chiral benzylic and propargylic amines, which are significant in organic synthesis and pharmaceutical research (Lebel et al., 2012).

Electrosynthesis of Amines

• Electrosynthesis, involving the electroreduction of dihalobenzenes with tertiary amines, has been employed to create compounds like N-phenylpiperidine. This method provides a unique approach to amine synthesis, demonstrating the versatility of this compound in chemical reactions (Egashira et al., 1987).

Deprotection in Organic Synthesis

• The N-Benzyl group, a common protecting group for organic amines, plays an essential role in drug and natural product research. Studies on N-benzyl deprotection have highlighted its importance, especially in the context of this compound (Zhou et al., 2019).

Green Chemistry and Catalyst Development

• The development of recyclable, earth-abundant metal catalysts for the synthesis of amines, including this compound, aligns with green chemistry principles. Such catalysts enable sustainable and cost-effective synthesis of primary, secondary, and tertiary amines (Liu et al., 2020).

Iron-Catalyzed Amination

• Iron-catalyzed methodologies for constructing benzylamines, including derivatives of this compound, have been developed. These sustainable methods involve direct coupling of benzyl alcohols with amines, emphasizing the significance of iron catalysts in amine synthesis (Yan et al., 2016).

Future Directions

Piperidines, including n-Benzyl-n-ethylpiperidin-4-amine, are significant in the pharmaceutical industry, and their synthesis has long been widespread. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that future research may continue to focus on improving synthesis methods and exploring the pharmaceutical applications of piperidine derivatives.